Cas no 2187409-01-2 (Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban)

Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban is a synthetic intermediate derived from Apixaban, a well-known anticoagulant. This compound is structurally modified to enhance solubility and reactivity, making it valuable in pharmaceutical research and development. Its key advantages include improved synthetic accessibility for further derivatization and potential utility in studying structure-activity relationships (SAR) of Apixaban analogs. The presence of the 5-amino-5-oxopentyl moiety introduces additional functionalization opportunities, while the removal of the 2-oxo-1-piperidinyl group simplifies downstream modifications. This intermediate is particularly useful for medicinal chemists exploring novel anticoagulant candidates with optimized pharmacokinetic or pharmacodynamic properties. Its well-defined structure ensures reproducibility in synthetic applications.

Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban structure

2187409-01-2 structure

Product Name:Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban

CAS No:2187409-01-2

MF:C₂₅H₂₈N₆O₄

MW:476.527625083923

CID:4558347

PubChem ID:78358433

Update Time:2025-06-08

Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban Chemical and Physical Properties

Names and Identifiers

- 7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3- carboxamide
- 6-(4-((5-amino-5-oxopentyl)amino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
- Apixaban Impurity 12
- BCP33004
- 1H-Pyrazolo[3,4-c]pyridine-3-carboxamide, 6-[4-[(5-amino-5-oxopentyl)amino]phenyl]-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-
- 6-(4-(5-amino-5-oxopentylamino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
- 6-[4-[(5-amino-5-oxopentyl)amino]phenyl]-1
- Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban
- Apixaban Open Chain Amide
- BMS-719288-01
- Apixaban Impurity 2
- 6-[4-[(5-amino-5-oxopentyl)amino]phenyl]-1-(4-methoxyphenyl)-7-oxo-4,5-dihydropyrazolo[3,4-c]pyridine-3-carboxamide
- Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban; 1H-Pyrazolo[3,4-c]pyridine-3-carboxamide, 6-[4-[(5-amino-5-oxopentyl)amino]phenyl]-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo- (ACI); 6-[4-[(5-Amino-5-oxopentyl)amino]phenyl]-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-1H-pyrazolo[3,4-c]pyridine-3-carb
- Apixaban open ring amide
- GCD769TY3L
- 2187409-01-2
- D77486
- Apixaban open ring amide [USP IMPURITY]
- 1H-Pyrazolo[3,4-c]pyridine-3-carboxamide,6-[4-[(5-amino-5-oxopentyl)amino]phenyl]-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-
- CS-M2738
- 6-{4-[(5-Amino-5-oxopentyl)amino]phenyl}-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
- Inchi： 1S/C25H28N6O4/c1-35-19-11-9-18(10-12-19)31-23-20(22(29-31)24(27)33)13-15-30(25(23)34)17-7-5-16(6-8-17)28-14-3-2-4-21(26)32/h5-12,28H,2-4,13-15H2,1H3,(H2,26,32)(H2,27,33)
- InChI Key： OTKSZZJZOVQZCB-UHFFFAOYSA-N
- SMILES： O=C1C2=C(C(C(N)=O)=NN2C2C=CC(=CC=2)OC)CCN1C1C=CC(=CC=1)NCCCCC(N)=O

Computed Properties

Exact Mass: 476.217203g/mol
Monoisotopic Mass: 476.217203g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 35
Rotatable Bond Count: 10
Complexity: 750
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 146
Molecular Weight: 476.5g/mol

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: NA
Boiling Point: 802.1±65.0 °C at 760 mmHg
Flash Point: 438.9±34.3 °C
Vapor Pressure: 0.0±2.8 mmHg at 25°C

Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban Security Information

Hazard Statement： CAUTION: May irritate eyes, skin
Safety Instruction： CAUT

Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban Pricemore >>

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